Cas no 1267991-30-9 (5-(2-methylpropyl)-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid)

5-(2-methylpropyl)-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid structure
1267991-30-9 structure
Product Name:5-(2-methylpropyl)-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid
CAS No:1267991-30-9
MF:C12H14N4O2
MW:246.265161991119
CID:6106217
PubChem ID:82118449
Update Time:2025-11-02

5-(2-methylpropyl)-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(2-methylpropyl)-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid
    • 1267991-30-9
    • EN300-1628226
    • Inchi: 1S/C12H14N4O2/c1-8(2)6-9-7-10(11(17)18)15-16(9)12-13-4-3-5-14-12/h3-5,7-8H,6H2,1-2H3,(H,17,18)
    • InChI Key: WTKCOPDYKGZLHY-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(CC(C)C)N(C2N=CC=CN=2)N=1)=O

Computed Properties

  • Exact Mass: 246.11167570g/mol
  • Monoisotopic Mass: 246.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 80.9Ų

5-(2-methylpropyl)-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid Pricemore >>

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Additional information on 5-(2-methylpropyl)-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 5-(2-methylpropyl)-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 1267991-30-9)

The compound 5-(2-methylpropyl)-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 1267991-30-9) is a pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine ring and a carboxylic acid functional group, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its role in modulating biological pathways, particularly in inflammation and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 5-(2-methylpropyl)-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid has surged, driven by advancements in targeted therapy and personalized medicine. This compound's pyrazole core is known for its bioisosteric properties, often used to enhance drug solubility and bioavailability. Its CAS No. 1267991-30-9 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

One of the most discussed topics in the context of pyrimidine-based compounds is their application in kinase inhibition. Kinases play a critical role in cell signaling, and their dysregulation is linked to diseases like cancer and autoimmune disorders. The structural features of 5-(2-methylpropyl)-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid suggest potential utility in designing kinase inhibitors, a hot topic in current drug development pipelines.

Another area of interest is the compound's potential in sustainable chemistry. With the global push toward greener synthesis methods, researchers are exploring eco-friendly routes to produce heterocyclic scaffolds. The carboxylic acid moiety in this compound offers opportunities for further functionalization, aligning with the principles of atom economy and reduced waste generation.

From a commercial perspective, 5-(2-methylpropyl)-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid is gaining traction as a building block for high-value intermediates. Its CAS No. 1267991-30-9 is often associated with suppliers specializing in fine chemicals, catering to the pharmaceutical and agrochemical sectors. The compound's stability under various conditions makes it a reliable choice for industrial-scale applications.

In summary, 5-(2-methylpropyl)-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 1267991-30-9) represents a promising candidate for multiple research avenues, from drug discovery to sustainable chemistry. Its structural versatility and biological relevance ensure its continued prominence in scientific literature and industrial applications.

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